Cas no 28917-15-9 (1H-1,3-Diazepin-2-amine,4,5,6,7-tetrahydro-N-nitro-)

• Product Name: 1H-1,3-Diazepin-2-amine,4,5,6,7-tetrahydro-N-nitro-
• CAS No: 28917-15-9
• MF: C₅H₁₀N₄O₂
• MW: 158.15850019455
• CID: 273429
• Update Time: 2024-01-27

1H-1,3-Diazepin-2-amine,4,5,6,7-tetrahydro-N-nitro- Chemical and Physical Properties

Names and Identifiers

• 1H-1,3-Diazepin-2-amine,4,5,6,7-tetrahydro-N-nitro-
• N-(4,5,6,7-tetrahydro-1H-1,3-diazepin-2-yl)nitramide
• Hexahydro-2-(nitroimino)-1H-1,3-diazepine

• Inchi： 1S/C5H10N4O2/c10-9(11)8-5-6-3-1-2-4-7-5/h1-4H2,(H2,6,7,8)
• InChI Key： IIUAUCCKFFABTQ-UHFFFAOYSA-N
• SMILES： N1CCCCN/C/1=N\[N+]([O-])=O

Computed Properties

• Exact Mass: 158.0805
• Monoisotopic Mass: 158.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 82.2A^2

Experimental Properties

• Density: 1.52
• Boiling Point: 282°Cat760mmHg
• Flash Point: 124.4°C
• Refractive Index: 1.648
• PSA: 79.56